Cas no 1354893-12-1 ((3-methylpyrrolidin-3-yl)methanol)

• Product Name: (3-methylpyrrolidin-3-yl)methanol
• CAS No: 1354893-12-1
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD21672461
• CID: 4457256
• PubChem ID: 57600095
• Update Time: 2025-05-20

(3-methylpyrrolidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Methyl-3-pyrrolidinyl)methanol
• (3-Methyl-3-pyrrolidinyl)methanol oxalate salt
• (3-Methylpyrrolidin-3-yl)Methanol
• 3-Pyrrolidinemethanol, 3-methyl-
• 3-Methylpyrrolidine-3-methanol
• (3-Methyl-pyrrolidin-3-yl)-methanol
• CS-0354872
• SCHEMBL727929
• 1354893-12-1
• MFCD21672461
• SY072280
• EN300-137359
• AKOS015401210
• AS-67213
• Z1270138787
• (3-methylpyrrolidin-3-yl)methanol

• MDL： MFCD21672461
• Inchi： 1S/C6H13NO/c1-6(5-8)2-3-7-4-6/h7-8H,2-5H2,1H3
• InChI Key： ZBNGYAJEJQZYNL-UHFFFAOYSA-N
• SMILES： OCC1(C)CNCC1

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 84.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 32.3Ų

(3-methylpyrrolidin-3-yl)methanol Security Information

• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (3-methylpyrrolidin-3-yl)methanol

(3-Methylpyrrolidin-3-yl)methanol (CAS No. 1354893-12-1): A Comprehensive Overview

(3-Methylpyrrolidin-3-yl)methanol, also known by its CAS number 1354893-12-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a wide range of biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with (3-methylpyrrolidin-3-yl)methanol.

Chemical Structure and Properties

(3-Methylpyrrolidin-3-yl)methanol is a chiral compound with the molecular formula C₆H₁₃NO. It consists of a pyrrolidine ring with a methyl group and a hydroxymethyl group attached to the same carbon atom. The presence of the chiral center at the 3-position of the pyrrolidine ring imparts enantiomeric properties to the molecule, making it an important building block in the synthesis of chiral pharmaceuticals.

The compound is a colorless liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its chemical stability and solubility properties make it suitable for various synthetic transformations and biological assays.

Synthesis Methods

The synthesis of (3-methylpyrrolidin-3-yl)methanol has been extensively studied due to its importance in pharmaceutical research. One common synthetic route involves the reduction of 3-methylpyrrolidine-3-carbaldehyde using sodium borohydride or other reducing agents. This method provides a straightforward and efficient approach to obtaining the desired compound with high purity.

Another notable synthetic method involves the asymmetric hydrogenation of 3-methylpyrrolidine-3-carbonitrile using chiral catalysts. This approach not only yields the target compound but also allows for the selective production of specific enantiomers, which is crucial for pharmaceutical applications where enantiomeric purity is essential.

Biological Activities and Therapeutic Potential

(3-Methylpyrrolidin-3-yl)methanol has been investigated for its potential therapeutic applications in various diseases. Recent studies have highlighted its role as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating neurological disorders, cardiovascular diseases, and metabolic disorders.

In particular, (3-methylpyrrolidin-3-yl)methanol has shown promising activity as an agonist or antagonist for specific GPCRs. For example, it has been found to interact with serotonin receptors (5-HT receptors) and dopamine receptors (D2 receptors), suggesting potential applications in the treatment of depression, anxiety, and schizophrenia.

Beyond its receptor modulation properties, (3-methylpyrrolidin-3-yl)methanol has also been studied for its anti-inflammatory effects. Research has demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Directions

The therapeutic potential of (3-methylpyrrolidin-3-yl)methanol has led to several preclinical studies and early-stage clinical trials. These trials have focused on evaluating its safety, efficacy, and pharmacokinetic properties in animal models and human subjects.

Preliminary results from these studies have been encouraging, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand the long-term safety profile and optimal dosing regimens for different indications.

In addition to its direct therapeutic applications, (3-methylpyrrolidin-3-yl)methanol serves as an important intermediate in the synthesis of more complex pharmaceutical compounds. Its unique chemical structure allows for facile functionalization and derivatization, making it a valuable tool in drug discovery and development.

Conclusion

(3-Methylpyrrolidin-3-yl)methanol (CAS No. 1354893-12-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, versatile synthesis methods, and diverse biological activities make it an attractive candidate for further investigation. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in the development of novel treatments for various diseases.